Cas no 1030613-07-0 (Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate
• CAS No: 1030613-07-0
• MF: C₅H₅BrN₂O₂S
• MW: 237.074398756027
• MDL: MFCD12165919
• CID: 1028175
• PubChem ID: 52987824
• Update Time: 2025-11-01

Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate
• 5-bromo[1,3,4]thiadiazole-2-carboxylic acid ethyl ester
• 5-bromo-[1,3,4]thiadiazole-2-carboxylic acid ethyl ester
• AB65358
• ACN-P001176
• ANW-44777
• CTK8B4347
• ethyl 5-bromo-[1,3,4]-thiadiazole-2-carboxylate
• QC-5312
• SureCN299130
• C5H5BrN2O2S
• KDZLTNORBKZJKE-UHFFFAOYSA-N
• BCP11601
• STL451603
• RP28264
• OR43656
• FCH1342655
• AX8161137
• AB0056186
• Z3818
• ST24030639
• Ethyl5-bromo-1,3,4-thiadiaz

• MDL： MFCD12165919
• Inchi： 1S/C5H5BrN2O2S/c1-2-10-4(9)3-7-8-5(6)11-3/h2H2,1H3
• InChI Key： KDZLTNORBKZJKE-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C(=O)OCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Topological Polar Surface Area: 80.3

Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate

Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate (CAS No. 1030613-07-0): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate (CAS No. 1030613-07-0) is a versatile and highly valuable intermediate in the field of pharmaceutical chemistry. This compound, characterized by its brominated thiadiazole core, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. The structural motif of thiadiazole, combined with the electron-withdrawing bromine substituent, makes it an attractive scaffold for designing compounds with potential therapeutic applications.

The< strong>Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate molecule exhibits a unique combination of electronic and steric properties that facilitate its incorporation into complex molecular architectures. The presence of the ester group at the 2-position of the thiadiazole ring not only enhances its reactivity in various chemical transformations but also allows for further functionalization through hydrolysis or transesterification reactions. This flexibility has made it a preferred building block in the development of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated biological activity across multiple therapeutic areas. Studies have highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory drugs, and even candidates for anticancer therapies. The bromine atom in< strong>Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate serves as a handle for further chemical modifications, enabling researchers to explore diverse structural analogs with tailored pharmacological profiles.

One of the most compelling aspects of< strong>Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating the thiadiazole scaffold into kinase inhibitors, researchers can design molecules that selectively target and inhibit aberrant signaling pathways. The bromine substituent on the thiadiazole ring allows for palladium-catalyzed cross-coupling reactions, which are essential for constructing complex inhibitor structures.

Recent advancements in medicinal chemistry have demonstrated the efficacy of< strong>Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate in generating novel antiviral agents. The thiadiazole core has been shown to exhibit inhibitory activity against several viral proteases and polymerases. For instance, derivatives of this compound have been investigated for their potential to interfere with the replication cycle of RNA viruses by targeting key viral enzymes. This has opened up new avenues for developing treatments against emerging viral threats.

The< strong>Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate intermediate has also found applications in the development of metal-based drugs. Thiadiazole derivatives have been explored as ligands for transition metals such as copper and zinc, which are known to participate in various biological processes. By coordinating these metals through the thiadiazole nitrogen atoms, researchers can generate metal complexes with enhanced bioactivity. These complexes have shown promise as antitumor agents and antimicrobial agents, highlighting the broad therapeutic potential of thiadiazole-based chemistries.

The synthesis of< strong>Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate itself is a well-documented process that typically involves multi-step organic transformations starting from readily available precursors. The bromination step is critical and often employs reagents such as N-bromosuccinimide (NBS) under controlled conditions to ensure high regioselectivity. The subsequent esterification step is typically carried out using ethanoic anhydride or acetyl chloride in the presence of a base catalyst to yield the desired product with high purity.

In conclusion,< strong>Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate (CAS No.< strong>1030613-07-0) represents a cornerstone intermediate in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing a wide range of bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic strategies involving thiadiazole derivatives,< strong>Ethyl 5-bromo-1,3,4-thiadiazole-2-carboxylate will undoubtedly remain at the forefront of drug discovery efforts.